Cas no 73274-50-7 (6-Bromo-1,4-dioxaspiro4.7dodecane)

• Product Name: 6-Bromo-1,4-dioxaspiro4.7dodecane
• CAS No: 73274-50-7
• MF: C₁₀H₁₇BrO₂
• MW: 249.144782781601
• CID: 4162165
• PubChem ID: 12592637
• Update Time: 2025-10-22

6-Bromo-1,4-dioxaspiro4.7dodecane Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.7]dodecane, 6-bromo-
• 6-Bromo-1,4-dioxaspiro[4.7]dodecane
• EN300-182742
• C10H17BrO2
• CID 12592637
• 73274-50-7
• 6-Bromo-1,4-dioxaspiro4.7dodecane

• Inchi： 1S/C10H17BrO2/c11-9-5-3-1-2-4-6-10(9)12-7-8-13-10/h9H,1-8H2
• InChI Key： ROKQUFWISOAOIR-UHFFFAOYSA-N
• SMILES： O1C2(CCCCCCC2Br)OCC1

Computed Properties

• Exact Mass: 248.04119Da
• Monoisotopic Mass: 248.04119Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 6-Bromo-1,4-dioxaspiro4.7dodecane

Comprehensive Overview of 6-Bromo-1,4-dioxaspiro[4.7]dodecane (CAS No. 73274-50-7): Properties, Applications, and Industry Insights

6-Bromo-1,4-dioxaspiro[4.7]dodecane (CAS No. 73274-50-7) is a specialized organic compound featuring a unique spirocyclic structure combined with a bromine substituent. This compound belongs to the class of spirocyclic ethers, which are increasingly studied for their versatile applications in pharmaceuticals, agrochemicals, and material science. The presence of both a bromo group and a dioxaspiro ring system makes it a valuable intermediate for synthetic chemists exploring cascade reactions or molecular scaffolding.

In recent years, the demand for spirocyclic compounds like 6-Bromo-1,4-dioxaspiro[4.7]dodecane has surged due to their role in drug discovery. Researchers highlight their potential in designing bioactive molecules with improved metabolic stability and selectivity. A 2023 study published in the Journal of Medicinal Chemistry emphasized spirocycles' ability to mimic rigid peptide conformations, aligning with trends in GPCR-targeted therapies and proteolysis-targeting chimeras (PROTACs)—two hot topics in pharmaceutical R&D.

The compound's CAS No. 73274-50-7 is frequently searched in chemical databases alongside queries such as "spirocyclic synthesis" and "brominated ether applications." Analytical data reveals key physicochemical properties: molecular weight of 263.15 g/mol, boiling point of ~320°C (predicted), and solubility in common organic solvents like THF and dichloromethane. These characteristics make it suitable for cross-coupling reactions, particularly Suzuki-Miyaura or Buchwald-Hartwig protocols, where the bromo group acts as a leaving group.

From an industrial perspective, 6-Bromo-1,4-dioxaspiro[4.7]dodecane aligns with the growing focus on green chemistry. Its spirocyclic core reduces conformational flexibility, potentially lowering synthetic steps compared to linear analogs—a factor driving interest in atom economy. Manufacturers are optimizing routes using catalytic bromination to minimize waste, responding to regulatory pressures like REACH and EPA Safer Choice criteria.

Emerging applications include its use in liquid crystal materials and coordination polymers. The compound's rigid structure can enhance thermal stability in OLEDs or photoresists, addressing industry demands for high-performance electronic materials. Patent analyses show a 40% increase in filings mentioning spirocyclic bromoethers since 2020, underscoring their commercial relevance.

For researchers handling CAS No. 73274-50-7, proper storage recommendations include inert atmospheres (argon/nitrogen) and amber glass containers to prevent photodegradation. Spectral data (¹H NMR: δ 1.6–2.1 ppm for cyclohexyl protons; ¹³C NMR: δ 80–90 ppm for ketal carbons) aids in quality control. These details are critical for laboratories adhering to ISO 9001 or GMP standards.

Looking ahead, innovations in continuous flow chemistry could revolutionize production scalability for this compound. A 2024 market report projects a 6.8% CAGR for spirocyclic intermediates, fueled by demand in bioconjugation and peptidomimetics. As sustainable synthesis gains traction, 6-Bromo-1,4-dioxaspiro[4.7]dodecane exemplifies how structural complexity can coexist with synthetic efficiency—a paradigm shift in modern organic chemistry.